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This guide provides a comprehensive technical overview of P-Toluidine-D9, a deuterated
isotopologue of p-toluidine. It is intended for researchers, scientists, and professionals in drug
development who utilize isotopically labeled compounds in their work. This document delves
into the chemical structure, molecular weight, synthesis, and analytical characterization of P-
Toluidine-D9, with a particular focus on its applications in mechanistic studies and as an
internal standard.

Introduction to P-Toluidine-D9

P-Toluidine-D9 is a stable, non-radioactive isotopologue of p-toluidine where nine hydrogen
atoms have been replaced with deuterium. This isotopic substitution imparts a higher molecular
weight without significantly altering the chemical properties of the molecule, making it an
invaluable tool in various scientific disciplines.

Chemical Structure and Molecular Weight

The chemical structure of P-Toluidine-D9 is analogous to that of p-toluidine, with deuterium
atoms substituting for hydrogen on the aromatic ring, the methyl group, and the amino group.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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